2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H11F3N4OS2/c18-17(19,20)10-5-1-2-6-11(10)21-14(25)9-26-15-22-23-16-24(15)12-7-3-4-8-13(12)27-16/h1-8H,9H2,(H,21,25)
• InChI Key: CSLYINZKCVWHOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4S3
• Molecular Formula: C17H11F3N4OS2
• Molecular Weight: 408.4 g/mol

Description

2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H11F3N4OS2 and its molecular weight is 408.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research indicates that derivatives similar to the mentioned compound have been synthesized and evaluated for their antitumor activities. For example, derivatives bearing different heterocyclic ring systems, including benzothiazole, have shown considerable anticancer activity against various cancer cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Antimicrobial Activity

Studies on related compounds have also demonstrated antimicrobial properties. The synthesis of novel sulphonamide derivatives showed good antimicrobial activity, indicating the potential for these compounds to be developed into antimicrobial agents (Asmaa M. Fahim, Eman H. I. Ismael, 2019).

Synthesis and Characterization

Innovative synthetic methodologies have been applied to produce compounds with the benzothiazole nucleus, highlighting advancements in the efficient synthesis of such complex molecules. For instance, ultrasound irradiation has been utilized to synthesize 1,4-disubstituted 1,2,3-triazoles tethering the bioactive benzothiazole nucleus, offering insights into more sustainable and efficient synthetic routes (N. Rezki, 2016).

Antiviral Activity

Additionally, benzimidazole derivatives incorporating triazole moiety have been synthesized and showed activity against hepatitis C virus (HCV), underlining the potential of these compounds in antiviral therapy (B. G. Youssif et al., 2016).

Insecticidal Properties

Research into compounds incorporating a thiadiazole moiety has shown insecticidal properties against certain pests, suggesting their potential application in agricultural pest management (A. Fadda et al., 2017).